Cas no 2380535-38-4 (rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2380535-38-4
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• CID: 6304566
• PubChem ID: 165769879
• Update Time: 2025-05-30

rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo3.1.0hexane-3-carboxylate
• EN300-1270479
• rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 2380535-38-4

• Inchi： 1S/C12H18F3NO3/c1-9(2,3)19-8(18)16-5-10(7-17)4-11(10,6-16)12(13,14)15/h17H,4-7H2,1-3H3/t10-,11-/m1/s1
• InChI Key： AXEVKQNVUSAGSR-GHMZBOCLSA-N
• SMILES： FC([C@]12CN(C(=O)OC(C)(C)C)C[C@@]1(CO)C2)(F)F

Computed Properties

• Exact Mass: 281.12387792g/mol
• Monoisotopic Mass: 281.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo3.1.0hexane-3-carboxylate

Comprehensive Overview of rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2380535-38-4)

The compound rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2380535-38-4) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and medicinal chemistry. Its unique 3-azabicyclo[3.1.0]hexane scaffold, combined with the trifluoromethyl and hydroxymethyl functional groups, makes it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers and industry professionals are increasingly interested in this compound due to its potential role in addressing unmet medical needs, such as neurodegenerative diseases and metabolic disorders.

In recent years, the demand for chiral intermediates like rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate has surged, driven by advancements in asymmetric synthesis and the growing emphasis on precision medicine. The incorporation of a trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a key consideration in modern drug design. This aligns with current trends in pharmaceutical R&D, where fluorinated compounds are prioritized for their improved pharmacokinetic properties. Additionally, the azabicyclo[3.1.0]hexane core is structurally analogous to motifs found in bioactive natural products, further elevating its relevance in drug development.

From a synthetic chemistry perspective, the tert-butyl carboxylate moiety in this compound offers strategic advantages, such as ease of deprotection under mild conditions, which is critical for multi-step syntheses. The rac (racemic) form provides flexibility for enantiomeric resolution, catering to both academic and industrial research needs. Laboratories focusing on small-molecule libraries or fragment-based drug discovery often seek such intermediates to expedite lead optimization. Moreover, the compound’s hydroxymethyl group serves as a versatile handle for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

The versatility of CAS No. 2380535-38-4 extends beyond pharmaceuticals. It has garnered attention in agrochemical research, where trifluoromethyl-containing compounds are explored for their herbicidal and insecticidal properties. This dual applicability underscores its cross-disciplinary importance. As sustainability becomes a focal point in chemical manufacturing, the efficient synthesis and scalable production of this intermediate are also being investigated, with green chemistry principles guiding process optimization. Questions such as "How to synthesize rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate?" or "What are the applications of 3-azabicyclo[3.1.0]hexane derivatives?" frequently appear in scientific forums, reflecting the compound’s growing prominence.

In summary, rac-tert-butyl (1R,5S)-1-(hydroxymethyl)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate represents a convergence of structural ingenuity and functional adaptability. Its role in advancing drug discovery, coupled with its relevance in agrochemical innovation, positions it as a compound of enduring interest. As research continues to uncover new applications, this intermediate is poised to remain at the forefront of synthetic and medicinal chemistry discussions.